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Compound of Interest

Compound Name: DL-5-Hydroxylysine hydrochloride

Cat. No.: B555914 Get Quote

Technical Support Center: DL-5-Hydroxylysine
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability and handling of DL-5-Hydroxylysine
hydrochloride stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing DL-5-Hydroxylysine hydrochloride stock

solutions?

A1: The recommended solvent for preparing stock solutions of DL-5-Hydroxylysine
hydrochloride is high-purity water (H₂O)[1][2]. It is also soluble in PBS (pH 7.2)[3]. This

compound is insoluble in DMSO and Ethanol[4].

Q2: What are the recommended storage conditions and long-term stability of stock solutions?

A2: For optimal long-term stability, prepared stock solutions should be aliquoted to avoid

repeated freeze-thaw cycles and stored in sealed containers away from moisture[1]. The

stability under different storage conditions is as follows:

-80°C: Stable for 6 months to 1 year[1][2][4].
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-20°C: Stable for 1 month[1][4].

Q3: How should I store the solid form of DL-5-Hydroxylysine hydrochloride?

A3: The solid (powder) form of DL-5-Hydroxylysine hydrochloride should be stored at -20°C

in a sealed container, away from moisture[1][4]. Under these conditions, it is stable for at least

three years[4].

Q4: Is it necessary to filter the stock solution after preparation?

A4: Yes, if you are using a water-based stock solution for cell culture or other sensitive

applications, it is recommended to filter and sterilize it with a 0.22 μm filter before use[1].

Troubleshooting Guide
Issue 1: My DL-5-Hydroxylysine hydrochloride powder won't dissolve completely in DMSO

or Ethanol.

Cause: DL-5-Hydroxylysine hydrochloride is insoluble in DMSO and Ethanol[4].

Solution: Prepare your stock solution using high-purity water or PBS (pH 7.2)[1][3].

Issue 2: I am observing reduced activity or inconsistent results with my stock solution over time.

Cause 1: The product may have been inactivated due to repeated freeze-thaw cycles[1].

Solution 1: Always aliquot the stock solution into single-use volumes after preparation to

minimize the number of times the main stock is thawed.

Cause 2: The solution may have degraded due to improper storage temperature or duration.

Solution 2: Ensure that the stock solution is stored at the correct temperature and used

within the recommended stability period. For storage longer than one month, -80°C is

required[1][4].

Data Summary
Stock Solution Stability
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Storage
Temperature

Recommended
Solvent

Stability Duration Source(s)

-80°C H₂O 6 months - 1 year [1][2][4]

-20°C H₂O 1 month [1][4]

Solid Form Stability
Storage
Temperature

Form Stability Duration Source(s)

-20°C Powder 3 years [4]

4°C Powder
Recommended for

short-term
[1]

Experimental Protocols
Protocol for Preparation of a 100 mM Aqueous Stock Solution

Weighing: Accurately weigh out the desired amount of DL-5-Hydroxylysine hydrochloride
powder (Molecular Weight: 198.65 g/mol ) in a sterile conical tube. For example, to make 10

mL of a 100 mM solution, weigh out 198.65 mg.

Dissolution: Add the appropriate volume of high-purity water (e.g., 10 mL) to the tube.

Mixing: Vortex or gently sonicate the solution until the powder is completely dissolved. The

solution should be clear.

Sterilization (if required): For sterile applications, pass the solution through a 0.22 μm syringe

filter into a new sterile tube.

Aliquoting: Dispense the stock solution into smaller, single-use sterile microcentrifuge tubes.

This is critical to prevent contamination and degradation from repeated freeze-thaw

cycles[1].

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -80°C for long-term use (up to 1 year) or at -20°C for short-
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term use (up to 1 month)[1][2][4].

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing and storing DL-5-Hydroxylysine hydrochloride stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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